2,2'-[(1,1,2,2-Tetrafluoro-1,2-ethanediyl)bis(4,1-phenyleneoxy)]bis-ethanol

• IUPAC Name: 2-[4-[1,1,2,2-tetrafluoro-2-[4-(2-hydroxyethoxy)phenyl]ethyl]phenoxy]ethanol
• InChI: InChI=1S/C18H18F4O4/c19-17(20,13-1-5-15(6-2-13)25-11-9-23)18(21,22)14-3-7-16(8-4-14)26-12-10-24/h1-8,23-24H,9-12H2
• InChI Key: OKCCPVXUUASJNQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(C(C2=CC=C(C=C2)OCCO)(F)F)(F)F)OCCO
• Molecular Formula: C18H18F4O4
• Molecular Weight: 374.3 g/mol

Description

2,2'-[(1,1,2,2-Tetrafluoro-1,2-ethanediyl)bis(4,1-phenyleneoxy)]bis-ethanol (TFEBE) is a fluorinated organic compound with a unique combination of properties. It is a highly stable and non-toxic compound, making it an ideal candidate for a variety of applications. In particular, TFEBE has been used in the synthesis of a number of compounds, as well as for the study of biochemical and physiological effects in laboratory experiments.

Scientific Research Applications

2,2'-[(1,1,2,2-Tetrafluoro-1,2-ethanediyl)bis(4,1-phenyleneoxy)]bis-ethanol has been used in a variety of scientific research applications, including the synthesis of a number of compounds, such as polymers, surfactants, and pharmaceuticals. In addition, this compound has been used in the study of biochemical and physiological effects in laboratory experiments. For example, this compound has been used to study the mechanism of action of certain drugs, as well as the biochemical and physiological effects of certain compounds on cells and organisms.

Mechanism of Action

The mechanism of action of 2,2'-[(1,1,2,2-Tetrafluoro-1,2-ethanediyl)bis(4,1-phenyleneoxy)]bis-ethanol is not fully understood. However, it is believed that this compound acts as a surfactant, which helps to reduce the surface tension of aqueous solutions. This reduces the energy required for molecules to move across the surface of the solution, which in turn can increase the rate of chemical reactions. In addition, this compound may also act as an inhibitor of certain enzymes, which can affect the biochemical and physiological effects of certain compounds.
Biochemical and Physiological Effects
This compound has been used in the study of the biochemical and physiological effects of certain compounds on cells and organisms. For example, this compound has been used to study the effects of certain drugs on cells, as well as the effects of certain compounds on the development and growth of organisms. In addition, this compound has also been used to study the effects of certain compounds on the immune system and on the metabolism of certain compounds.

Advantages and Limitations for Lab Experiments

2,2'-[(1,1,2,2-Tetrafluoro-1,2-ethanediyl)bis(4,1-phenyleneoxy)]bis-ethanol is a highly stable and non-toxic compound, which makes it an ideal candidate for a variety of laboratory experiments. In addition, this compound has a low vapor pressure, which makes it ideal for use in closed systems. However, this compound can be difficult to handle and is not suitable for use in open systems.

Future Directions

The use of 2,2'-[(1,1,2,2-Tetrafluoro-1,2-ethanediyl)bis(4,1-phenyleneoxy)]bis-ethanol in scientific research is still in its infancy, and there are many potential future directions for research. For example, further studies could be conducted to investigate the mechanism of action of this compound and its effects on the biochemical and physiological processes of cells and organisms. In addition, further research could be conducted to investigate the potential applications of this compound in the synthesis of polymers, surfactants, and pharmaceuticals. Finally, further research could be conducted to investigate the potential toxicity of this compound and its effects on the environment.

Synthesis routes and methods

Procedure details

700 ml of ethylene glycol and 65 g of 1,2-bis(4-fluorophenyl)-1,1,2,2-tetrafluoroethane* are heated to 110° C. in a stirred flask. 57 g of potassium tert.-butylate are added in portions and the mixture is then stirred at 150° C. for 7 hours. The mixture is cooled, poured onto 4 liters of ice-water and mixed thoroughly with a homogenizer (Ultraturax). The crystals which have precipitated are filtered-off with suction, stirred again with 2 liters of water filtered-off with suction again, dried and recrystallized from toluene.